6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile

• IUPAC Name: 6-(2-chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile
• InChI: InChI=1S/C18H10ClFN2O/c19-16-4-2-1-3-15(16)17-10-5-12(11-21)18(22-17)23-14-8-6-13(20)7-9-14/h1-10H
• InChI Key: UZQWNKRMOUOASM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=C(C=C2)C#N)OC3=CC=C(C=C3)F)Cl
• Molecular Formula: C18H10ClFN2O
• Molecular Weight: 324.7 g/mol

Description

6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile, also known as 6-CPFPC, is a chemical compound that has been used in a variety of scientific research applications. It is a derivative of pyridine, and has a molecular weight of 267.69 g/mol. 6-CPFPC has been used in a variety of studies due to its unique properties, such as its high solubility in organic solvents and its ability to form stable complexes with metals. In

Scientific Research Applications

6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile has been used in a variety of scientific research applications. It has been used as a ligand in coordination chemistry, and has been used in studies of the binding of metal ions to proteins. It has also been used in studies of the structure-activity relationships of drugs, and has been used in the synthesis of other compounds. 6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile has also been used as a catalyst in organic reactions, and has been used in studies of the effects of organic compounds on the environment.

Mechanism of Action

The mechanism of action of 6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile is not well understood. It is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It is also believed to interact with certain receptors in the body, such as the serotonin receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile are not well understood. It is believed to interact with certain enzymes and receptors in the body, as discussed above, but its exact mechanism of action is not known. It is also believed to have antioxidant properties, and has been shown to reduce the production of reactive oxygen species in cells. In addition, 6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile has been shown to inhibit the growth of certain types of cancer cells in laboratory studies.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile in lab experiments include its high solubility in organic solvents, its ability to form stable complexes with metals, and its ability to interact with certain enzymes and receptors in the body. The limitations of using 6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile in lab experiments include its potential to interact with other compounds and its potential to cause side effects in humans.

Future Directions

There are several potential future directions for the use of 6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile. It could be used in the development of new drugs and treatments for diseases, such as cancer and neurological disorders. It could also be used in the development of new catalysts for organic reactions. In addition, 6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile could be used in the development of new compounds for environmental protection and pollution control. Finally, 6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile could be used in the development of new materials for industrial applications.

Synthesis Methods

6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile is synthesized through a three-step process. The first step involves the reaction of 2-chloro-4-fluorophenol and pyridine-3-carbonitrile in a one-to-one molar ratio in the presence of acetic acid. The second step involves the reaction of the product of the first step with sulfuric acid and water, followed by the removal of the acetic acid by distillation. The final step involves the reaction of the product of the second step with sodium hydroxide in a two-to-one molar ratio. The final product is 6-(2-Chlorophenyl)-2-(4-fluorophenoxy)pyridine-3-carbonitrile.